2-{[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl]methyl}benzonitrile

• IUPAC Name: 2-[[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C24H21N3O2S/c1-16-17(2)30-23-21(16)22(28)26(13-12-18-8-4-3-5-9-18)24(29)27(23)15-20-11-7-6-10-19(20)14-25/h3-11H,12-13,15H2,1-2H3
• InChI Key: RVHNVRXIRSLKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CC=CC=C3C#N)CCC4=CC=CC=C4)C
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol
• CAS No.: 689740-99-6

Description

2-{[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl]methyl}benzonitrile is a useful research compound. Its molecular formula is C24H21N3O2S and its molecular weight is 415.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Properties

• The compound participates in 1,3-dipolar cyclo-additions and can undergo transformations under specific conditions, leading to the formation of pyrimidines and other related structures (Narasimhan, Heimgartner, Hansen, & Schmid, 1973).
• It exhibits varied reactions with electrophilic reagents, demonstrating the influence of substituents on its chemical behavior (Ortikov, 2014).

Biological and Medicinal Applications

• Some derivatives of this compound have shown potential as aldose reductase inhibitors, which could have implications in treating conditions like diabetic complications (Ogawva et al., 1993).
• It's also been studied for its role as an inhibitor of thymidylate synthase and dihydrofolate reductase, suggesting potential applications in cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).

Other Research Areas

• The compound's ability to form different tautomeric structures and reactions with various reagents shows its versatile nature in chemical syntheses (Kysil, Voitenko, & Wolf, 2008).
• Its derivatives have been evaluated for antimicrobial and antiparasitic activities, indicating potential for developing new therapeutic agents (Azas et al., 2003).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Thieno[3,2-d]pyrimidines, a class of compounds to which this molecule belongs, have been found to exhibit diverse biological activities . .

Mode of Action

Generally, thieno[3,2-d]pyrimidines interact with their targets by binding to active sites, leading to changes in the target’s function . The exact interaction between this compound and its target would depend on the specific target and the compound’s chemical structure.

Biochemical Pathways

Without knowledge of the compound’s specific target, it’s challenging to summarize the affected biochemical pathways. Thieno[3,2-d]pyrimidines have been associated with various biochemical pathways due to their diverse biological activities .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. Given the diverse biological activities of thieno[3,2-d]pyrimidines, the effects could range from inhibiting enzyme activity to modulating signal transduction .